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For Immediate Release

A comprehensive review of the environmental impact of Polyglycidyl Nitrate (PGDN) in

comparison to traditional propellants, such as double-base and smokeless powders, reveals a

complex landscape of environmental trade-offs. While promoted as a high-performance

energetic material, the available data on PGDN's direct environmental effects, particularly its

aquatic toxicity, remains limited, hindering a complete comparative assessment. In contrast,

emerging "green" propellants like those based on Ammonium Dinitramide (ADN) and

Hydroxylammonium Nitrate (HAN) are being developed with a focus on reduced toxicity and

environmental harm.

This guide provides a detailed comparison of the environmental impacts of these propellants,

drawing from available experimental data. It is intended for researchers, scientists, and drug

development professionals to facilitate informed decisions in material selection and process

development.

Executive Summary of Environmental Impact
The environmental impact of propellants extends across their lifecycle, from manufacture and

handling to combustion and disposal. Key areas of concern include toxicity to aquatic life,

potential for ozone depletion, and contribution to global warming.
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Propellant Type Key Environmental Impact Aspects

Polyglycidyl Nitrate (PGDN)

Systemic toxicant in mammals. Data on aquatic

toxicity is not readily available in the reviewed

literature. Combustion product data regarding

Global Warming Potential (GWP) and Ozone

Depletion Potential (ODP) is also limited.

Double-Base Propellants

Composed of nitrocellulose and nitroglycerin.

Considered "toxic to aquatic life with long lasting

effects." The primary combustion gases include

carbon dioxide, carbon monoxide, nitrogen, and

hydrogen, which have varying GWPs. ODP is

generally considered negligible.

Smokeless Powders

Similar in composition to double-base

propellants (can be single or double-base). Also

classified as "toxic to aquatic life with long

lasting effects." Combustion products are

primarily gaseous with associated GWPs. ODP

is negligible.

Ammonium Dinitramide (ADN) Propellants

Considered a "green" alternative due to its

chlorine-free nature, resulting in minimal ozone

depletion and acid rain. It is moderately toxic to

mammals. Specific aquatic toxicity data is

needed for a full comparison.

Hydroxylammonium Nitrate (HAN) Propellants

Marketed as a low-toxicity alternative to

hydrazine. Quantitative environmental impact

data is not as readily available in the public

domain.

Quantitative Environmental Impact Data
A direct quantitative comparison is challenging due to the limited availability of standardized

data for all propellant types across all environmental metrics. The following tables summarize

the available data.
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Table 1: Aquatic Toxicity of Propellant Components

Substance
Propellant
Type(s)

Test Organism LC50 (96-hour) Citation

Nitrocellulose

Double-Base,

Smokeless

Powder

Various aquatic

species
>1000 mg/L [1][2]

Nitroglycerin

Double-Base,

Smokeless

Powder

Lepomis

macrochirus

(Bluegill)

0.87 - 3.25 mg/L

2,4-

Dinitrotoluene

Double-Base,

Smokeless

Powder

Danio rerio

(Zebrafish)
9.36 mg/L [3]

Polyglycidyl

Nitrate (PGDN)
PGDN Propellant

Data Not

Available

Data Not

Available

Double-Base

Propellant

(Formulation)

Double-Base

Propellant

Data Not

Available

Data Not

Available

Table 2: Global Warming Potential (GWP) of Major Combustion Products
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Gas
Propellant
Source(s)

100-year GWP
(CO2 equivalent)

Citation

Carbon Dioxide (CO2)
Double-Base,

Smokeless Powder
1 [4]

Carbon Monoxide

(CO)

Double-Base,

Smokeless Powder
1.0 - 3.0 (indirect) [5][6]

Hydrogen (H2)
Double-Base,

Smokeless Powder
11 ± 5 (indirect) [7][8][9][10]

PGDN Combustion

Products
PGDN Propellant Data Not Available

Double-Base

Propellant Exhaust

(Mixture)

Double-Base

Propellant
Data Not Available

Table 3: Mammalian Toxicity of Propellant Components

Substance
Propellant
Type(s)

Test Organism LD50 (Oral) Citation

Ammonium

Dinitramide

(ADN)

ADN Propellant Rat 823 mg/kg

JA-2 Solid

Propellant (a

double-base

formulation)

Double-Base

Propellant
Rat (male) 3990.6 mg/kg [11]

JA-2 Solid

Propellant (a

double-base

formulation)

Double-Base

Propellant
Rat (female) 2545.9 mg/kg [11]
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The environmental impact data cited in this guide are primarily derived from standardized

ecotoxicological and chemical analysis methods.

Aquatic Toxicity Testing
The aquatic toxicity of propellant components is typically assessed using internationally

recognized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

OECD Test Guideline 203: Fish, Acute Toxicity Test: This is a 96-hour test that determines

the concentration of a substance that is lethal to 50% of the test fish (LC50).[12][13][14][15]

[16] The test involves exposing fish to a range of concentrations of the test substance and

observing mortality over the exposure period.

A general workflow for this type of study is outlined below:
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Test Preparation

Exposure

Data Analysis

Acclimation of test fish

Preparation of test solutions at various concentrations

Introduction of fish to test chambers

Water quality parameter measurement (pH, DO, temp)

96-hour exposure period

Observation of mortality and sublethal effects at 24, 48, 72, 96h

Statistical analysis of mortality data

Calculation of LC50 value and confidence intervals

Click to download full resolution via product page

Figure 1: Experimental workflow for OECD 203 Fish Acute Toxicity Test.

Analysis of Combustion Products
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The determination of the Global Warming Potential (GWP) and Ozone Depletion Potential

(ODP) of propellant combustion products involves the chemical analysis of the exhaust gases.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is commonly used to

separate and identify the chemical components of a gaseous mixture. The exhaust from a

propellant combustion event is collected and injected into the GC-MS system. The resulting

data provides a qualitative and quantitative analysis of the combustion products.

Calculation of GWP and ODP: Once the composition of the exhaust gas is known, the GWP

of the mixture can be estimated by summing the GWP of each component multiplied by its

mass fraction. The ODP is similarly calculated based on the presence of ozone-depleting

substances.

The logical flow for this assessment is as follows:

Propellant Combustion Collection of Gaseous Exhaust Chemical Analysis (e.g., GC-MS) Identification and Quantification of Combustion Products Lookup GWP and ODP values for each product Calculate Total GWP and ODP of Exhaust Mixture

Click to download full resolution via product page

Figure 2: Logical workflow for assessing GWP and ODP of combustion products.

Discussion and Future Directions
The data presented highlights a critical gap in the publicly available environmental impact

assessment of PGDN. While its performance as a propellant is documented, its

ecotoxicological profile, particularly in aquatic environments, remains largely uncharacterized.

This lack of data prevents a direct and comprehensive comparison with traditional propellants.

For double-base and smokeless powders, while their aquatic toxicity is generally

acknowledged, more data on complete formulations, rather than just individual components,

would provide a more accurate risk assessment. The GWP of their combustion products is

primarily driven by carbon dioxide, with smaller, indirect contributions from carbon monoxide

and hydrogen.
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The development of "green" propellants like ADN and HAN-based formulations represents a

positive step towards mitigating the environmental impact of propulsion technologies. However,

continued and transparent reporting of their comprehensive environmental and toxicological

data is essential for their responsible adoption.

Future research should prioritize the following:

Aquatic toxicity testing of PGDN following standardized OECD guidelines to determine its

LC50 values for key aquatic indicator species.

Analysis of the combustion products of PGDN to quantify the GWP and ODP of its exhaust.

Aquatic toxicity testing of complete double-base and smokeless powder formulations to

provide more realistic environmental risk data.

Continued publication of comprehensive environmental impact data for emerging "green"

propellants.

By addressing these data gaps, the scientific and industrial communities can make more

informed decisions that balance performance requirements with environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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